6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine

• Molecular Formula: C11H9ClN2S
• Molecular Weight: 236.72 g/mol
• IUPAC Name: 6-(2-chlorophenyl)sulfanylpyridin-3-amine
• InChI: InChI=1S/C11H9ClN2S/c12-9-3-1-2-4-10(9)15-11-6-5-8(13)7-14-11/h1-7H,13H2
• InChI Key: MLLDPQWYVLZCSF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)SC2=NC=C(C=C2)N)Cl
• solubility: 35.5 [ug/mL]

Description

6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine, also known as CPYSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic aromatic amine that contains a pyridine ring and a chlorophenylsulfanyl group. In

Mechanism of Action

The mechanism of action of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell proliferation, inflammation, and oxidative stress. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in cancer cell growth and survival. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has been found to exhibit various biochemical and physiological effects, including cytotoxicity against cancer cells, anti-inflammatory and antioxidant properties, and inhibition of various enzymes and signaling pathways. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has been shown to induce apoptosis, or programmed cell death, in cancer cells, which could be useful in cancer treatment. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has also been found to reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), which play a crucial role in various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has several advantages and limitations for lab experiments. One of the advantages of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine is its high cytotoxicity against cancer cells, which makes it a potential candidate for cancer treatment. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine also exhibits anti-inflammatory and antioxidant properties, which could be useful in the treatment of various inflammatory and oxidative stress-related diseases. However, one of the limitations of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine is its low solubility in water, which could limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine. One of the future directions is to explore the potential of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine as a cancer therapeutic agent. Further studies are needed to determine the efficacy and safety of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine in vivo, as well as its mechanism of action and potential side effects. Another future direction is to investigate the anti-inflammatory and antioxidant properties of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine in various inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to optimize the synthesis method of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine and improve its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine involves the reaction between 2-chlorophenylthiourea and 3-bromopyridine in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution, resulting in the formation of 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, reaction time, and solvent.

Scientific Research Applications

6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant cytotoxicity against cancer cells, making it a potential candidate for cancer treatment. 6-[(2-Chlorophenyl)sulfanyl]-3-pyridinylamine has also been studied for its anti-inflammatory and antioxidant properties, which could be useful in the treatment of various inflammatory and oxidative stress-related diseases.